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Compound of Interest

Compound Name: Fmoc-Lys(Ac)-OH

Cat. No.: B557351 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides a comprehensive, step-by-step protocol for the proper

disposal of Fmoc-Lys(Ac)-OH (N-α-Fmoc-N-ε-acetyl-L-lysine), a key reagent in peptide

synthesis. Adherence to these procedures will help maintain operational safety and

environmental responsibility.

While Fmoc-Lys(Ac)-OH is not generally classified as a hazardous substance, it is crucial to

handle all laboratory chemicals with care and to follow established waste management

protocols.[1][2][3]

Essential Safety and Disposal Information
Below is a summary of key data related to the handling and disposal of Fmoc-Lys(Ac)-OH.
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Parameter Value/Instruction Source

GHS Hazard Classification
Not a hazardous substance or

mixture
[2][3]

Storage Class Code 11 - Combustible Solids

Personal Protective Equipment

(PPE)

Safety glasses, gloves (nitrile

or latex), lab coat

Disposal Regulations

Must be disposed of in

accordance with federal, state,

and local environmental

control regulations

Solid Waste Disposal

Collect in a designated, clearly

labeled container for non-

hazardous solid chemical

waste. Do not mix with

hazardous waste.

Liquid Waste (Solutions)

Disposal method is determined

by the solvent's hazards.

Dispose of in the appropriate,

labeled liquid waste container

for the specific solvent.

Contaminated Materials

Dispose of items such as

weigh boats, contaminated

paper towels, and gloves in the

solid chemical waste container.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Fmoc-
Lys(Ac)-OH in both solid and liquid forms.

1. Personal Protective Equipment (PPE):
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Before handling Fmoc-Lys(Ac)-OH for disposal, ensure you are wearing the appropriate

PPE:

Safety Glasses: To protect your eyes from potential splashes.

Gloves: Nitrile or latex gloves to prevent skin contact.

Lab Coat: To protect your clothing and skin.

2. Waste Segregation:

Solid Waste:

Place unused or expired solid Fmoc-Lys(Ac)-OH into a designated waste container that is

clearly labeled for "non-hazardous solid chemical waste."

Any materials that have come into contact with the solid, such as weighing paper,

contaminated gloves, or paper towels, should also be placed in this container.

Liquid Waste (Solutions):

If the Fmoc-Lys(Ac)-OH has been dissolved in a solvent, the disposal procedure is

dictated by the hazards associated with the solvent.

Transfer the solution to the appropriate liquid waste container, following your institution's

guidelines for that specific solvent. The container must be correctly labeled with the full

chemical names of all components.

3. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with the full chemical name:

"Fmoc-Lys(Ac)-OH". If in solution, all components of the mixture must be listed.

Keep waste containers securely closed when not in use.

Store waste containers in a designated waste accumulation area, away from incompatible

materials, pending collection.
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4. Institutional Procedures:

Always adhere to your institution's specific protocols for chemical waste disposal.

Contact your Environmental Health and Safety (EHS) office for guidance and to schedule a

waste pickup.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
Lys(Ac)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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